Cas no 39078-13-2 (Anti-benzene Trioxide)

• Product Name: Anti-benzene Trioxide
• CAS No: 39078-13-2
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 924239
• PubChem ID: 99052
• Update Time: 2025-04-19

Anti-benzene Trioxide Chemical and Physical Properties

Names and Identifiers

• Anti-benzene Trioxide
• (2R,11E)-11-Tridecene-3,5,7,9-tetrayne-1,2-diol
• AC1NQY3W
• anti-Benzoltrioxid
• C08447
• Dehydrosafynol
• trans-Tridecen-(11)-tetrain-(3,5,7,9,)-diol-(1,2)
• trans-Trioxa-tris-o-homobenzol
• tridec-11t-ene-3,5,7,9-tetrayne-1,2-diol
• cis-Inositol, 1,2:3,4:5,6-trianhydro-
• 3,6,9-Trioxatetracyclo[6.1.0.0(2,4).0(5,7)]nonane, cis-inositol deriv.
• InChI=1/C6H6O3/c7-1-2(7)4-6(9-4)5-3(1)8-5/h1-6
• cis-Benzene trioxide
• 39078-13-2
• 3,6,9-Trioxatetracyclo[6.1.0.0(2,4).0(5,7)]nonane, (1.alpha.,2.alpha.,4.alpha.,5.alpha.,7.alpha.,8.alpha.)-
• NSC169786
• DTXSID90192322
• syn-Benzene trioxide
• 3,6,9-trioxatetracyclo[6.1.0.0~2,4~.0~5,7~]nonane
• BRN 1280892
• 3,6,9-Trioxatetracyclo(6.1.0.0(sup 2,4).0(sup 5,7))nonane, anti-
• SCHEMBL9803216
• NSC-169786
• UDUYERSGOVZJPD-UHFFFAOYSA-N
• NSC 169786
• cis-Trioxatris-.sigma.-homobenzene
• 5-19-09-00156 (Beilstein Handbook Reference)

• Inchi： 1S/C6H6O3/c7-1-2(7)4-6(9-4)5-3(1)8-5/h1-6H
• InChI Key： UDUYERSGOVZJPD-UHFFFAOYSA-N
• SMILES： O1C2C3C(C4C(C12)O4)O3

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 37.6Ų

Experimental Properties

• PSA: 37.59
• LogP: -0.69780